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Compound of Interest

Compound Name: Cycloocta-1,3-diene

Cat. No.: B7949762

An In-depth Technical Guide to the Physical
Properties of 1,3-Cyclooctadiene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1,3-
cyclooctadiene, a versatile cyclic diene utilized in organic synthesis, coordination chemistry,
and the production of polymers, fragrances, and pharmaceuticals.[1] The information herein is
intended to support research and development activities by providing reliable physical data,
detailed experimental methodologies for its verification, and a logical workflow for its
characterization.

Core Physical Properties

1,3-Cyclooctadiene (CAS No: 1700-10-3, (Z,Z)-isomer CAS No: 3806-59-5) is a colorless liquid
with a strong odor.[1] It is less dense than water and insoluble in it.[2] The molecule has a
molecular weight of 108.18 g/mol .[1][2][3][4]

The key physical properties of 1,3-cyclooctadiene are summarized in the table below. The data
represents the more common (Z,Z)- or cis,cis-isomer. It is important to note that boiling points
can vary significantly with pressure.
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Physical Property Value Notes

Melting Point -53 °C to -51 °C[1][5][6]

Boiling Point 142-144 °C At atmospheric pressure (lit.)
55 °C[1][5][6] At 34 mmHg (lit.)

Density 0.869 g/mL[6] At 25 °C (lit.)

0.873 g/mL[1] At 20 °C (lit.)

Refractive Index (n20/D) 1.493 - 1.494[1][3][5] At 20 °C

Flash Point 02;1)°C "25°C{827F-77.0 Closed cup

Molecular Formula CsH12[1][2][3]

Molecular Weight 108.18 g/mol [1][2][3][4]

Experimental Protocols for Property Determination

Accurate determination of physical properties is crucial for compound identification and purity
assessment.[7][8][9][10] The following sections describe generalized, yet detailed,
methodologies for measuring the melting and boiling points of a compound like 1,3-
cyclooctadiene.

Since 1,3-cyclooctadiene has a very low melting point (-53 °C), this procedure would require a
specialized low-temperature apparatus. The general principle, however, remains the same.

Objective: To determine the temperature range over which the solid phase of a substance
transitions to the liquid phase.[9]

Methodology: Capillary Method

o Sample Preparation: A small amount of the solidified 1,3-cyclooctadiene is finely powdered
and packed into a capillary tube to a height of 1-2 mm.[8] The tube is sealed at one end.

o Apparatus Setup: The capillary tube is attached to a thermometer or placed in the heating
block of a melting point apparatus.[7] For this compound, a cryostat or a specialized low-
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temperature stage would be necessary.

o Heating: The apparatus is cooled to well below the expected melting point. The temperature
is then raised slowly, at a rate of about 1-2 °C per minute, near the anticipated melting point
to ensure thermal equilibrium.[7]

o Observation: The sample is observed through a magnifying lens. Two temperatures are
recorded:

o T1: The temperature at which the first drop of liquid appears.[10]
o T2: The temperature at which the last crystal of the solid disappears.[10]

e Reporting: The melting point is reported as the range from T1 to T2. A narrow range (e.g.,
0.5-1.0 °C) is indicative of a pure compound.[8][10] Impurities typically cause a depression
and broadening of the melting point range.[7][8][9]

Objective: To determine the temperature at which the vapor pressure of the liquid equals the
atmospheric pressure.[11]

Methodology: Micro-Boiling Point (Thiele Tube) Method This method is suitable for small
sample volumes.[12][13]

o Sample Preparation: A few milliliters of liquid 1,3-cyclooctadiene are placed into a small test
tube (fusion tube). A capillary tube, sealed at one end, is inverted and placed into the liquid.
[12]

o Apparatus Setup: The test tube assembly is attached to a thermometer using a rubber band.
The bulb of the thermometer should be aligned with the sample.[12] This entire assembly is
then immersed in a Thiele tube containing a high-boiling-point oil (e.g., mineral oil).[13]

e Heating: The side arm of the Thiele tube is gently and evenly heated with a Bunsen burner or
other heat source.[12][13] This design ensures uniform heating of the oil bath via convection.

o Observation: As the temperature rises, air trapped in the capillary tube will be expelled. Upon
reaching the boiling point, a rapid and continuous stream of bubbles will emerge from the
open end of the capillary tube.[13]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://faculty.uobasrah.edu.iq/uploads/teaching/1706568456.pdf
https://faculty.uobasrah.edu.iq/uploads/teaching/1706568456.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://faculty.uobasrah.edu.iq/uploads/teaching/1706568456.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.athabascau.ca/science-and-technology/_documents/centre-for-science-files/labs/organic-chemistry/exp/1_melting_points.pdf
https://www.uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!09_01_35_PM.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7949762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Measurement: At this point, heating is discontinued. The apparatus is allowed to cool slowly.
The stream of bubbles will slow and eventually stop. The boiling point is the temperature at
which the liquid just begins to be drawn back into the capillary tube.[12][13]

e Pressure Correction: The atmospheric pressure should be recorded, as the boiling point is
dependent on it.[11][12]

Visualization of Characterization Workflow

The following diagram illustrates a logical workflow for the identification and purity assessment
of a liquid organic compound such as 1,3-cyclooctadiene, integrating the determination of its
physical properties with spectroscopic analysis.
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Caption: Workflow for the characterization of a liquid organic compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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